Cas no 2167041-98-5 (tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate)

• Product Name: tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate
• CAS No: 2167041-98-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5995639
• PubChem ID: 146155275
• Update Time: 2025-08-03

tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(hexahydrocyclopenta[b]pyrrol-6a(1H)-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate
• Tert-butyl N-(2,3,3a,4,5,6-hexahydro-1H-cyclopenta[b]pyrrol-6a-ylmethyl)carbamate
• 2167041-98-5
• EN300-20138605
• tert-butyl N-({octahydrocyclopenta[b]pyrrol-6a-yl}methyl)carbamate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)14-9-13-7-4-5-10(13)6-8-15-13/h10,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： ZBTWSHIOTBDKMB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC12CCCC1CCN2

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 348.9±15.0 °C(Predicted)
• pka: 13.48±0.46(Predicted)

Additional information on tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate (CAS No. 2167041-98-5)

tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate (CAS No. 2167041-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the octahydrocyclopentabpyrrol-6a-yl moiety and the tert-butyl carbamate group, make it a valuable building block in medicinal chemistry.

The molecular formula of tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate is C13H24N2O2, with a molecular weight of approximately 240.34 g/mol. The compound's structure is characterized by a fused bicyclic system, which contributes to its stability and reactivity. Researchers are particularly interested in this compound due to its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most notable aspects of tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate is its role as a protected amine derivative. The tert-butyl carbamate (Boc) group serves as a protective group for amines, which is crucial in multi-step synthetic processes. This feature is highly valued in peptide synthesis and the preparation of complex organic molecules. The compound's stability under various reaction conditions makes it a preferred choice for chemists working on asymmetric synthesis and catalysis.

In recent years, the demand for tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate has increased due to its potential applications in neurodegenerative disease research. With the growing focus on Alzheimer's and Parkinson's diseases, researchers are exploring novel compounds that can modulate neurotransmitter systems. The structural features of this compound make it a promising candidate for further investigation in this field.

The synthesis of tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate typically involves multi-step organic reactions, including cyclization, reduction, and protection steps. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve the yield and purity of the final product. These modern synthetic approaches align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing.

From a commercial perspective, tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate is available through specialized chemical suppliers catering to the research and development sector. The compound is typically supplied as a white to off-white solid, with high purity levels (>95%) to meet the stringent requirements of pharmaceutical applications. Pricing and availability may vary depending on the scale of purchase and the supplier's location.

Quality control for tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate involves rigorous analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's identity, purity, and stability, which are critical for research applications. Proper storage conditions, typically at 2-8°C in a dry environment, are recommended to maintain the compound's integrity over time.

The future outlook for tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate appears promising, particularly in the context of personalized medicine and targeted drug delivery. As researchers continue to explore its potential in various therapeutic areas, the compound may play a significant role in the development of next-generation pharmaceuticals. Its versatility as a synthetic intermediate ensures its continued relevance in chemical research and development.

For researchers working with tert-butyl N-({octahydrocyclopentabpyrrol-6a-yl}methyl)carbamate, it's essential to consult the latest scientific literature and safety data sheets (SDS) before handling. While the compound is not classified as hazardous under standard conditions, proper laboratory practices should always be followed. The scientific community continues to investigate this compound's full potential, making it an exciting area of ongoing research.